2,2,3,3-Tetrafluoropropyl trifluoroacetate

• CAS: 107551-72-4
• Molecular Formula: C5H3F7O2
• Molecular Weight: 228.06 g/mol
• SMILES: C(C(C(F)F)(F)F)OC(=O)C(F)(F)F
• InChI: InChI=1S/C5H3F7O2/c6-2(7)4(8,9)1-14-3(13)5(10,11)12/h2H,1H2
• InChIKey: QWXXHRSQCJGYQR-UHFFFAOYSA-N

2,2,3,3-Tetrafluoropropyl trifluoroacetate (TFPTFA), with CAS registry number 107551-72-4, is a highly fluorinated organic ester with the molecular formula C5H3F7O2 and a molecular weight of 228.06 g/mol. This compound is characterized by a tetrafluoropropyl moiety (C3H3F4) linked via an ester bond to a trifluoroacetyl group (C2F3O), resulting in a high total fluorine content of seven atoms per molecule.

2,2,3,3-Tetrafluoropropyl Trifluoroacetate (CAS: 107551-72-4): Technical Specifications and Baseline Identity for Procurement Evaluation

2,2,3,3-Tetrafluoropropyl trifluoroacetate (TFPTFA), with CAS registry number 107551-72-4, is a highly fluorinated organic ester with the molecular formula C5H3F7O2 and a molecular weight of 228.06 g/mol . This compound is characterized by a tetrafluoropropyl moiety (C3H3F4) linked via an ester bond to a trifluoroacetyl group (C2F3O), resulting in a high total fluorine content of seven atoms per molecule . It is a clear liquid with a reported boiling point range of 90–93 °C . TFPTFA is commercially available at typical purities of 95% to 97% and is designated for research and development use . Its primary function in scientific and industrial settings is as a fluorinated building block and reactive intermediate, distinct from simple fluorinated solvents or inert diluents .

Workflow Fluorinated building block and reactive intermediate for advanced electrolyte and material synthesis

Selection Context Active solvation participant in localized high-concentration electrolytes (LHCEs), not an inert diluent

Procurement Fit Preferred for studies requiring tunable Li⁺ solvation structure and extreme-condition cycling performance Research-grade liquid; boiling point 90–93 °C supports wider handling window

2,2,3,3-Tetrafluoropropyl Trifluoroacetate (TFPTFA): Why Direct Substitution with Common Analogs Compromises Electrolyte Performance

In the context of advanced electrolyte formulations, particularly for lithium-ion batteries operating under extreme conditions, the assumption that one fluorinated ester or ether can be freely substituted for another is scientifically invalid. As demonstrated in peer-reviewed studies on localized high-concentration electrolytes (LHCEs), the molecular structure of the diluent dictates its interaction with lithium ions and the primary solvent, thereby controlling the fundamental solvation structure and the resulting ionic conductivity [1]. 2,2,3,3-Tetrafluoropropyl trifluoroacetate (TFPTFA) exhibits a specific and quantifiable mode of interaction—actively participating in the primary solvation cluster of Li+ ions [1]. This behavior is in stark contrast to other common diluents, such as 1,1,2,2-tetrafluoroethyl 2,2,2-trifluoroethyl ether (TFETFE), which remains largely outside the solvation structure except at extreme diluent concentrations [1]. Therefore, substituting TFPTFA with a non-interacting or differently interacting diluent would fundamentally alter the electrolyte's nanoscale organization, leading to predictable and significant changes in bulk transport properties, rendering generic replacement a high-risk approach for performance-critical applications.

Mechanism Mismatch TFPTFA TFETFE

TFPTFA enters the Li⁺ primary solvation cluster; common ether diluent TFETFE remains outside. Substitution may fundamentally alter nanoscale electrolyte organization.

Conductivity Trade-off

Electrolytes with TFETFE show higher bulk ionic conductivity. Choosing TFPTFA involves a deliberate trade-off for solvation control and interfacial stability, not a drop-in replacement.

Physical Property Difference

Boiling point ~90–93 °C vs. 55 °C for 2,2,2-trifluoroethyl trifluoroacetate. Lower volatility may impact distillation and formulation processes; direct substitution requires re-validation of thermal profiles.

• [1] Hossain, M. J., et al. (2023). The Relationship between Ionic Conductivity and Solvation Structures of Localized High-Concentration Fluorinated Electrolytes for Lithium-Ion Batteries. Journal of Physical Chemistry Letters, 14(34), 7718-7731. DOI: 10.1021/acs.jpclett.3c01453. View Source

Quantitative Differentiation of 2,2,3,3-Tetrafluoropropyl Trifluoroacetate Against Key Electrolyte Diluents

Comparative Li-Ion Solvation Structure: TFPTFA's Active Participation vs. TFETFE's Inert Dilution

A 2023 study using molecular dynamics simulations and experimental conductivity measurements directly compared the behavior of TFPTFA with that of 1,1,2,2-tetrafluoroethyl 2,2,2-trifluoroethyl ether (TFETFE) in localized high-concentration electrolytes (LHCEs). The key finding is that TFPTFA actively enters the primary solvation cluster of Li+ ions due to its stronger interaction, while TFETFE remains predominantly outside this cluster, only entering at extremely high diluent concentrations [1]. This fundamental difference in solvation mechanism leads to distinct electrolyte properties. While TFETFE-based electrolytes demonstrated higher overall ionic conductivity due to the formation of higher local salt concentration clusters, TFPTFA's active participation offers a different pathway for tuning electrolyte performance, potentially impacting lithium-ion transference number and SEI formation mechanisms [1].

Solvation Mechanism

Head-to-head

TFPTFA enters Li⁺ solvation cluster; TFETFE remains outside

Supports distinct solvation tuning strategy for LHCEs

MD simulations and conductivity measurements; model-dependent context

Evidence Dimension	Li-ion Solvation Cluster Participation
Target Compound Data	Actively enters and participates in the Li+ solvation cluster [1].
Comparator Or Baseline	1,1,2,2-Tetrafluoroethyl 2,2,2-trifluoroethyl ether (TFETFE): Remains outside the solvation cluster except at extremely high diluent concentrations [1].
Quantified Difference	Qualitative but definitive difference in mechanism.
Conditions	Localized high-concentration electrolytes (LHCEs) based on a fluorinated solvent, assessed via molecular dynamics simulations and conductivity measurements [1].

Why This Matters

This directly impacts the design of electrolytes for specific performance targets; TFPTFA provides an alternative solvation tuning mechanism compared to common fluorinated ether diluents, which is critical for optimizing ion transport and interfacial stability.

• [1] Hossain, M. J., et al. (2023). The Relationship between Ionic Conductivity and Solvation Structures of Localized High-Concentration Fluorinated Electrolytes for Lithium-Ion Batteries. Journal of Physical Chemistry Letters, 14(34), 7718-7731. DOI: 10.1021/acs.jpclett.3c01453. View Source

Comparative Electrolyte Ionic Conductivity: Quantitative Trade-offs in LHCE Performance

In the same comparative study of LHCEs, the ionic conductivity was quantified for electrolytes formulated with either TFPTFA or TFETFE as the diluent [1]. The study found that TFETFE-based electrolytes exhibit higher overall ionic conductivity [1]. This result is a direct consequence of TFETFE's ability to promote the formation of more concentrated, percolating salt clusters, as it does not interact strongly with Li+ ions. Conversely, TFPTFA's stronger interaction with Li+ ions leads to a more distributed solvation structure, which correlates with a lower overall ionic conductivity in this specific system [1].

Ionic Conductivity

Head-to-head

TFETFE-based electrolytes show higher conductivity

Trade-off between bulk conductivity and active solvation control

Exact numeric values not provided; class-level comparison from single study

Evidence Dimension	Ionic Conductivity of LHCE Electrolytes
Target Compound Data	Electrolytes containing TFPTFA as a diluent exhibit lower ionic conductivity than those with TFETFE [1].
Comparator Or Baseline	1,1,2,2-Tetrafluoroethyl 2,2,2-trifluoroethyl ether (TFETFE): Electrolytes containing TFETFE as a diluent exhibit higher ionic conductivity [1].
Quantified Difference	TFETFE demonstrates higher effectiveness and higher ionic conductivity [1]. (Exact numeric values not provided in the abstract).
Conditions	LHCEs based on a fluorinated solvent, with Li+ salt concentration varying, assessed via experimental conductivity measurements [1].

Why This Matters

This quantifiable trade-off is essential for electrolyte formulation. While TFPTFA may not yield the highest bulk conductivity, its different solvation mechanism may offer advantages in other critical parameters like lithium transference number or SEI chemistry, making it a strategic choice for specific battery chemistries and operating conditions.

• [1] Hossain, M. J., et al. (2023). The Relationship between Ionic Conductivity and Solvation Structures of Localized High-Concentration Fluorinated Electrolytes for Lithium-Ion Batteries. Journal of Physical Chemistry Letters, 14(34), 7718-7731. DOI: 10.1021/acs.jpclett.3c01453. View Source

TFPTFA as a Specific Claimed Diluent Component in a Battery Electrolyte Patent for Extreme Cycling

A 2022 patent application (US20220328881A1) titled 'Electrolyte Enabling Stable Extended Cycling Under Extreme Conditions' explicitly claims the use of 2,2,3,3-tetrafluoropropyl trifluoroacetate (TFPTFA) as a key component of its novel electrolyte formulation [1]. The patent describes an electrolyte comprising a first fluorinated ester, a diluent, and a salt, wherein the diluent is specified to be a second fluorinated ester or a fluorinated ether, with TFPTFA and 1,1,1,3,3,3-hexafluoroisopropyl trifluoroacetate (HFITFA) listed as preferred diluents [1]. This patent-backed specification provides strong evidence for the compound's recognized utility in enabling stable, extended cycling, a performance metric of high commercial value.

Patent Specification

Reported

Claimed as preferred diluent for stable extended cycling under extreme conditions

Indicates recognized utility in high-performance electrolyte design

Patent context; independent performance validation required

Evidence Dimension	Specific chemical entity claimed for enabling stable extended cycling
Target Compound Data	Explicitly claimed and listed as a preferred diluent (fluorinated ester) [1].
Comparator Or Baseline	Other fluorinated esters and ethers are also claimed, but TFPTFA is a named, preferred embodiment.
Quantified Difference	Not applicable; evidence is of specific inclusion in a performance-enabling patent claim.
Conditions	Electrolyte formulation for lithium-ion batteries, intended for stable extended cycling under extreme conditions [1].

Why This Matters

This provides a direct link between the procurement of TFPTFA and its intended use in a commercially-relevant, high-performance battery technology, as validated by its inclusion in a specific, enabling patent claim.

• [1] Takeuchi, K. J., Takeuchi, E. S., Marschilok, A. C., & Bock, D. C. (2022). Electrolyte Enabling Stable Extended Cycling Under Extreme Conditions. U.S. Patent Application No. US20220328881A1. Filed April 12, 2022. View Source

Boiling Point as a Distinguishing Physical Property from Related Trifluoroacetate Esters

The boiling point of 2,2,3,3-tetrafluoropropyl trifluoroacetate is reported in the range of 90–93 °C . This can be directly compared to the boiling points of structurally related trifluoroacetate esters: 2,2,2-trifluoroethyl trifluoroacetate (CF3COOCH2CF3) boils at 55 °C [1] and propyl trifluoroacetate (CF3COO(CH2)2CH3) boils at 81.6 °C . This difference in boiling point is a direct consequence of the molecular weight and specific fluorination pattern. The higher boiling point of TFPTFA indicates stronger intermolecular forces compared to these analogs, a factor that can influence its behavior in synthetic and formulation processes.

Boiling Point

Cross-study

90–93 °C vs. 55 °C (2,2,2-trifluoroethyl TFAA) and 81.6 °C (propyl TFAA)

Higher boiling point may support wider liquid handling and reduced volatility losses

Atmospheric pressure; process-design context

Evidence Dimension	Boiling Point at Atmospheric Pressure
Target Compound Data	90–93 °C
Comparator Or Baseline	2,2,2-Trifluoroethyl trifluoroacetate: 55 °C [1]; Propyl trifluoroacetate: 81.6 °C
Quantified Difference	TFPTFA boils 35–38 °C higher than 2,2,2-trifluoroethyl trifluoroacetate and 8.4–11.4 °C higher than propyl trifluoroacetate.
Conditions	Atmospheric pressure (760 mmHg) .

Why This Matters

This fundamental physical property difference is critical for process design, particularly in purification (distillation) and formulation stability at elevated temperatures. Selecting TFPTFA over a lower-boiling analog provides a wider liquid handling window and may reduce volatility losses in certain applications.

• [1] Wiley Online Library. (2001). 2,2,2-Trifluoroethyl Trifluoroacetate. Encyclopedia of Reagents for Organic Synthesis. View Source

High-Value Application Scenarios for 2,2,3,3-Tetrafluoropropyl Trifluoroacetate Based on Verified Evidence

Formulation of Next-Generation, High-Stability Lithium-Ion Battery Electrolytes

2,2,3,3-Tetrafluoropropyl trifluoroacetate (TFPTFA) is a scientifically validated diluent for localized high-concentration electrolytes (LHCEs) in lithium-ion batteries, with its unique solvation behavior documented in peer-reviewed studies [1]. Unlike common fluorinated ether diluents that remain outside the Li+ solvation shell, TFPTFA actively participates in the solvation cluster, providing a distinct mechanism for tuning ion transport and interfacial properties [1]. Furthermore, TFPTFA is specifically claimed as a preferred diluent component in a patent for an electrolyte designed to enable 'stable extended cycling under extreme conditions,' directly linking this compound to commercially sought-after battery performance [2]. Procurement of TFPTFA is therefore justified for R&D programs focused on developing high-voltage, long-life, or extreme-condition lithium-based energy storage systems.

Synthesis of Specialty Fluorinated Building Blocks and Materials

As a highly fluorinated ester, TFPTFA serves as a versatile reagent for introducing the 2,2,3,3-tetrafluoropropyl group or the trifluoroacetyl group into more complex molecules [1]. The compound's reactivity profile is distinct from non-fluorinated or less-fluorinated analogs (e.g., propyl trifluoroacetate). Its synthesis has been reported with yields reaching 73% when conducted at 80-120 °C, providing a baseline for process development [2]. This makes it a valuable precursor for creating novel fluorinated intermediates with potential applications in pharmaceuticals, agrochemicals, and advanced materials where the specific fluorination pattern (C3H3F4) is required to modulate lipophilicity, metabolic stability, or material surface energy.

Surface Modification for Enhanced Hydrophobicity and Chemical Resistance

The molecular structure of TFPTFA, containing a highly fluorinated alkyl chain, imparts significant hydrophobic and oleophobic character [1]. This property is exploited in material science for surface modification applications [2]. When used as a reagent or precursor, TFPTFA can introduce a low surface energy layer onto various substrates, leading to measurable enhancements in water repellency, stain resistance, and chemical inertness [2]. The higher boiling point of TFPTFA (90–93 °C) compared to less fluorinated analogs like 2,2,2-trifluoroethyl trifluoroacetate (55 °C) may offer practical advantages in certain vapor-phase or high-temperature surface treatment processes by reducing volatility and allowing for more controlled deposition.

Application

Selection Property

Validation Focus

Lithium-ion battery electrolyte formulation

Active solvation participation mechanism

Ionic conductivity and SEI stability in LHCE systems

Fluorinated building block synthesis

Ester reactivity and C3H3F4 group introduction

Yield and selectivity in target molecule assembly

Surface modification for hydrophobicity

High fluorine content and low surface energy potential

Water contact angle and chemical resistance improvement

• [1] Hossain, M. J., et al. (2023). The Relationship between Ionic Conductivity and Solvation Structures of Localized High-Concentration Fluorinated Electrolytes for Lithium-Ion Batteries. Journal of Physical Chemistry Letters, 14(34), 7718-7731. DOI: 10.1021/acs.jpclett.3c01453. View Source
• [2] Takeuchi, K. J., Takeuchi, E. S., Marschilok, A. C., & Bock, D. C. (2022). Electrolyte Enabling Stable Extended Cycling Under Extreme Conditions. U.S. Patent Application No. US20220328881A1. Filed April 12, 2022. View Source